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Compound of Interest

Compound Name: Triethyl Citrate

Cat. No.: B1682540

Essential Safety and Handling Guide for Triethyl
Citrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Triethyl
Citrate in a laboratory setting. Adherence to these procedures is crucial for ensuring personal

safety and maintaining a secure research environment.

Triethyl Citrate is generally not classified as a hazardous substance; however, following good
industrial hygiene and safety practices is essential.[1][2][3] The following information details the
necessary personal protective equipment (PPE), handling procedures, and disposal plans.

Personal Protective Equipment (PPE)

While Triethyl Citrate has low toxicity, appropriate PPE should be worn to minimize exposure
and ensure safety.
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Protection Type

Specific Recommendations

Rationale

Eye Protection

Goggles or safety glasses with
side-shields.[4][5]

To prevent accidental splashes
and contact with eyes, which

may cause irritation.[6]

Hand Protection

Nitrile rubber gloves are
recommended.[1] Use proper

glove removal technique.

To avoid skin contact.[1][2]

Body Protection

Long-sleeved clothing and a

chemical-resistant apron.[2][4]

To protect skin from potential

splashes.

Respiratory Protection

Generally not required in well-
ventilated areas.[1][2][5] Use a
NIOSH/MSHA approved
respirator if vapors or mists are
generated or if ventilation is

inadequate.[4][7]

To prevent inhalation of
aerosols, which can irritate the

respiratory tract.[6]

Quantitative Safety Data

Parameter

Value

Source

Oral LD50 (Rat)

5900 mg/kg

[1]5]

Dermal LD50 (Rabbit)

>5000 mg/kg

[5]i8]

Flash Point

151 °C/303.8 °F

[5][6]

Boiling Point

294 °C

[6]

Occupational Exposure Limits

Not established

[1](31[5]

Experimental Protocol: Safe Handling of Triethyl

Citrate

This protocol outlines the step-by-step procedure for safely handling Triethyl Citrate in a

laboratory environment.
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. Preparation and Engineering Controls:

Ensure the work area is well-ventilated.[4] A fume hood may be used if there is a potential for
generating mists or vapors.[4]

Install a safety shower and eye bath in the vicinity of the handling area.[9]
Keep away from incompatible materials such as oxidizing agents and strong bases.[4]
. Donning Personal Protective Equipment (PPE):

Wear the appropriate PPE as specified in the table above: safety glasses with side-shields or
goggles, nitrile gloves, and a lab coat or apron.

. Handling and Use:
Avoid contact with skin, eyes, and clothing.[4][9]
Do not breathe vapors or spray mist.[4]
Handle in accordance with good industrial hygiene and safety practices.[3][4]
Keep containers tightly closed when not in use.[1][4]
Store at room temperature in a dry, well-ventilated place.[1][4]
. Spill Management:
In case of a spill, absorb the liquid with an inert material (e.g., sand, vermiculite).[8][10]
Collect the absorbed material into a suitable, labeled container for disposal.[1][2][10]
Do not let the product enter drains.[10][11][12]
. First Aid Procedures:
After eye contact: Immediately flush eyes with plenty of water for at least 15 minutes.[1][11]

After skin contact: Wash off with soap and plenty of water.[1][2]
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« If inhaled: Move the person into fresh air.[1][2]
« If swallowed: Rinse mouth with water. Do not induce vomiting.[1][2][11]

Disposal Plan

Dispose of Triethyl Citrate and contaminated materials in accordance with local, state, and
federal regulations.

e Unused Product: Offer surplus and non-recyclable solutions to a licensed disposal company.
[1] Do not dispose of it in the sewer system.

o Contaminated Materials: Dispose of contaminated gloves, clothing, and absorbent materials
as chemical waste in sealed, properly labeled containers.[1][2][13]

Workflow for Safe Handling and Disposal
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Safe Handling and Disposal of Triethyl Citrate
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Caption: Workflow for the safe handling and disposal of Triethyl Citrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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